Cas no 2229234-78-8 (1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine
• CAS No: 2229234-78-8
• MF: C₇H₁₀F₃N₃
• MW: 193.16961145401
• CID: 6269375
• PubChem ID: 165852319
• Update Time: 2025-06-12

1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine
• 2229234-78-8
• EN300-1963835

• Inchi： 1S/C7H10F3N3/c1-13-5(2-3-12-13)4-6(11)7(8,9)10/h2-3,6H,4,11H2,1H3
• InChI Key： VFSZODOPKAGVHX-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=NN1C)N)(F)F

Computed Properties

• Exact Mass: 193.08268182g/mol
• Monoisotopic Mass: 193.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine

1,1,1-Trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2229234-78-8): A Comprehensive Overview

In the realm of specialized chemical compounds, 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2229234-78-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its trifluoromethyl group and pyrazole ring, has garnered attention in pharmaceutical and agrochemical research. Its molecular architecture combines the stability of fluorine atoms with the versatility of heterocyclic systems, making it a valuable candidate for further exploration.

The CAS No. 2229234-78-8 is often searched alongside terms like "synthesis methods," "biological activity," and "industrial applications," reflecting the growing curiosity about its utility. Researchers are particularly intrigued by its potential role in drug discovery, where fluorinated compounds are prized for their enhanced bioavailability and metabolic stability. Additionally, the 1-methyl-1H-pyrazol-5-yl moiety is a common motif in agrochemicals, suggesting possible uses in crop protection formulations.

Recent trends in chemical research highlight a surge in demand for fluorinated building blocks, driven by their ability to improve the physicochemical properties of target molecules. 1,1,1-Trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine aligns perfectly with this trend, as its trifluoromethyl group can influence lipophilicity and electronic effects. This has led to increased inquiries about its structure-activity relationships (SAR) and scalable synthesis routes, topics frequently discussed in academic and industrial forums.

From a technical perspective, the compound's amine functionality offers a handle for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for medicinal chemistry projects aiming to optimize lead compounds. Moreover, the pyrazole ring is known for its role in modulating biological interactions, which explains why queries like "pyrazole-based drug candidates" often intersect with discussions about this molecule.

Environmental and regulatory considerations also play a role in the compound's profile. As industries move toward sustainable chemistry, researchers are evaluating the green synthesis of 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine to minimize waste and energy consumption. Searches for "eco-friendly fluorination techniques" and "catalytic approaches" reflect this shift, underscoring the need for innovative methodologies.

In summary, 1,1,1-trifluoro-3-(1-methyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2229234-78-8) represents a compelling case study in modern chemical innovation. Its dual appeal to pharmaceutical and agrochemical sectors, combined with its alignment with sustainability goals, ensures its relevance in ongoing scientific discourse. As research progresses, this compound is likely to remain a focal point for advancements in fluorine chemistry and heterocyclic design.